4-{[3-(Ethoxycarbonyl)-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino}-4-oxobutanoic acid

• Molecular Formula: C21H23NO5S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 4-[(3-ethoxycarbonyl-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C21H23NO5S/c1-2-27-21(26)19-15-9-8-14(13-6-4-3-5-7-13)12-16(15)28-20(19)22-17(23)10-11-18(24)25/h3-7,14H,2,8-12H2,1H3,(H,22,23)(H,24,25)
• InChI Key: DPMDVBPFGRRCGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C3=CC=CC=C3)NC(=O)CCC(=O)O

Description

3-{[3-(ETHOXYCARBONYL)-6-PHENYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]CARBAMOYL}PROPANOIC ACID is a complex organic compound that features a benzothiophene core

Preparation Methods

The synthesis of 3-{[3-(ETHOXYCARBONYL)-6-PHENYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]CARBAMOYL}PROPANOIC ACID typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the benzothiophene core, followed by functionalization steps to introduce the ethoxycarbonyl and phenyl groups. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled reaction environments .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The benzothiophene core can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can be employed to modify the functional groups attached to the benzothiophene core.

Substitution: Electrophilic and nucleophilic substitution reactions can be used to introduce or replace functional groups on the benzothiophene ring. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles.

Scientific Research Applications

3-{[3-(ETHOXYCARBONYL)-6-PHENYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]CARBAMOYL}PROPANOIC ACID has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it a candidate for drug development and biochemical studies.

Industry: Used in the production of advanced materials and as a building block for various chemical products.

Mechanism of Action

The mechanism of action of 3-{[3-(ETHOXYCARBONYL)-6-PHENYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]CARBAMOYL}PROPANOIC ACID involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

Similar compounds to 3-{[3-(ETHOXYCARBONYL)-6-PHENYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]CARBAMOYL}PROPANOIC ACID include other benzothiophene derivatives. These compounds share a common core structure but differ in their functional groups, leading to variations in their chemical and biological properties.